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Compound of Interest

Compound Name:
4-((Methylamino)methyl)benzene-

1,3-diol

Cat. No.: B15250915

Get Quote

This guide provides a comprehensive technical overview of 2,4-Dihydroxy-N-

methylbenzylamine, a molecule of interest for researchers, scientists, and professionals in the

field of drug development. This document will cover its core molecular attributes, a proposed

synthesis pathway with detailed experimental protocol, and an exploration of its potential

biological significance based on structurally related compounds.

Core Molecular Profile
2,4-Dihydroxy-N-methylbenzylamine is a derivative of benzylamine featuring two hydroxyl

groups on the benzene ring at positions 2 and 4, and a methyl group on the nitrogen atom of

the amine. These structural features are anticipated to bestow it with unique chemical

properties and biological activities.

Molecular Formula and Weight
The fundamental properties of 2,4-Dihydroxy-N-methylbenzylamine are summarized in the

table below. The molecular formula is C₈H₁₁NO₂, and the molecular weight is approximately

153.18 g/mol .
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Property Value

Molecular Formula C₈H₁₁NO₂

Molecular Weight 153.18 g/mol

IUPAC Name 4-((methylamino)methyl)benzene-1,3-diol

Canonical SMILES CNC1=CC(O)=C(O)C=C1

InChI Key Inferred from structure

Synthesis of 2,4-Dihydroxy-N-methylbenzylamine
A robust and widely applicable method for the synthesis of N-methylated benzylamines is the

reductive amination of the corresponding aldehyde.[1][2] This approach involves the reaction of

an aldehyde with a primary amine to form an imine intermediate, which is then reduced in situ

to the desired secondary amine.

Proposed Synthesis Pathway: Reductive Amination
The synthesis of 2,4-Dihydroxy-N-methylbenzylamine can be efficiently achieved through the

reductive amination of 2,4-dihydroxybenzaldehyde with methylamine. This one-pot reaction is

favored for its high yield and the avoidance of over-alkylation, a common issue with direct

alkylation methods.[2]
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Caption: Proposed synthesis of 2,4-Dihydroxy-N-methylbenzylamine via reductive amination.

Detailed Experimental Protocol
The following protocol outlines a standard procedure for the reductive amination of 2,4-

dihydroxybenzaldehyde.

Materials:

2,4-Dihydroxybenzaldehyde

Methylamine (40% solution in water or as hydrochloride salt)

Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

Methanol

Acetic acid (glacial)

Ethyl acetate

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-

dihydroxybenzaldehyde (1 equivalent) in methanol.

Amine Addition: To the stirred solution, add methylamine (1.1 equivalents). If using

methylamine hydrochloride, add an equivalent of a non-nucleophilic base like triethylamine

to liberate the free amine.

Imine Formation: Add a catalytic amount of glacial acetic acid (e.g., a few drops) to facilitate

the formation of the imine intermediate. Stir the mixture at room temperature for 1-2 hours.[3]
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Reduction: Cool the reaction mixture in an ice bath. Cautiously add sodium

cyanoborohydride (1.2 equivalents) portion-wise, ensuring the temperature remains below

10°C.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: Quench the reaction by slowly adding water. Remove the methanol under reduced

pressure.

Extraction: To the aqueous residue, add ethyl acetate. Wash the organic layer sequentially

with saturated sodium bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.

Purification: The crude 2,4-Dihydroxy-N-methylbenzylamine can be purified by column

chromatography on silica gel.

Physicochemical and Spectroscopic
Characterization
While specific experimental data for 2,4-Dihydroxy-N-methylbenzylamine is not readily

available, its expected physicochemical properties and spectroscopic features can be inferred

from its structure and comparison to related compounds.
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Property Expected Value/Features Rationale/Comparison

Appearance Off-white to pale yellow solid Similar phenolic amines

Solubility

Soluble in methanol, ethanol,

DMSO; sparingly soluble in

water

Presence of polar hydroxyl and

amine groups, and a nonpolar

benzene ring

¹H NMR

Aromatic protons (3H),

benzylic protons (2H, singlet),

N-methyl protons (3H, singlet),

N-H proton (1H, broad singlet),

O-H protons (2H, broad

singlets)

Based on the structure and

known spectra of similar

compounds[4][5][6]

¹³C NMR
Aromatic carbons, benzylic

carbon, N-methyl carbon

Distinct signals for each

carbon environment[4]

Mass Spec (EI)

Molecular ion peak (M⁺) at m/z

≈ 153, characteristic

fragmentation pattern

Fragmentation would likely

involve cleavage of the

benzylic C-N bond

Potential Biological Activities and Signaling
Pathways
The structural precursor, 2,4-dihydroxybenzaldehyde, and its derivatives are known to possess

a range of biological activities, including antioxidant, antimicrobial, anti-inflammatory, and

anticancer properties.[7][8][9] It is plausible that 2,4-Dihydroxy-N-methylbenzylamine could

exhibit similar biological effects.

Anti-Inflammatory Activity and the NF-κB Pathway
2,4-Dihydroxybenzaldehyde has been shown to exert anti-inflammatory effects by inhibiting the

nuclear factor-kappa B (NF-κB) signaling pathway.[9] NF-κB is a key transcription factor that

regulates the expression of pro-inflammatory genes. By inhibiting this pathway, the production

of inflammatory mediators is reduced.
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Caption: Hypothesized inhibition of the NF-κB signaling pathway by 2,4-Dihydroxy-N-

methylbenzylamine.

Antioxidant and Antimicrobial Potential
The presence of phenolic hydroxyl groups in 2,4-Dihydroxy-N-methylbenzylamine suggests it

may possess antioxidant properties by scavenging free radicals.[9] Furthermore, many

phenolic compounds and their amine derivatives exhibit antimicrobial activity against a range of

pathogens.[10]

Conclusion
2,4-Dihydroxy-N-methylbenzylamine is a molecule with a well-defined chemical structure that

can be synthesized through established methods like reductive amination. While direct

experimental data on this specific compound is limited, its structural similarity to other

biologically active molecules, particularly 2,4-dihydroxybenzaldehyde derivatives, suggests it

may be a promising candidate for further investigation in drug discovery and development,

especially in the areas of anti-inflammatory, antioxidant, and antimicrobial research.

References
PubChem. 2,4-Dihydroxybenzylamine. National Center for Biotechnology Information. [Link]

Wikipedia. Reductive amination. [Link]

PrepChem.com. Synthesis of 2,4-Dihydroxy-N-methyl-3-(2-propenyl)benzamide. [Link]

YouTube. Reductive Amination. [Link]

Synple Chem. Application Note – Reductive Amination. [Link]

PubChem. N-Methylbenzylamine. National Center for Biotechnology Information. [Link]

Myers, A. Chem 115. Reductive Amination. [Link]

Google Patents.

Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/pdf/2_4_Dihydroxybenzaldehyde_as_a_natural_product.pdf
https://www.mdpi.com/1422-0067/24/24/17481
https://pubchem.ncbi.nlm.nih.gov/compound/124993
https://en.wikipedia.org/wiki/Reductive_amination
https://www.prepchem.com/synthesis-of-2-4-dihydroxy-n-methyl-3-2-propenyl-benzamide
https://www.youtube.com/watch?v=video_id
https://www.synplechem.com/application-note-reductive-amination/
https://pubchem.ncbi.nlm.nih.gov/compound/7669
https://myers.chemistry.harvard.edu/chem115
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15250915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Royal Society of Chemistry. Supporting Information. [Link]

Google Patents. Process for preparing methyl 4-(aminomethyl)

Organic Syntheses. Benzoic acid, 4-amino-3-methyl-, ethyl ester. [Link]

Journal of Applied Pharmaceutical Science. Synthesis, Characterization Antimicrobial and

Antioxidant Activities of 2,4-dihydroxybenzaldehyde-4-phenyl-3-thiosemicarbazone. [Link]

ResearchGate. Synthesis, biological activities and docking studies of novel 2,4-

dihydroxybenzaldehyde based Schiff base. [Link]

MDPI. Design, Synthesis, and In Vitro and In Vivo Bioactivity Studies of Hydrazide–

Hydrazones of 2,4-Dihydroxybenzoic Acid. [Link]

MDPI. New 2-(2,4-Dihydroxyphenyl)benzimidazolines. [Link]

Sciforum. Catalytic aminomethylation of aliphatic and aromatic amines using (thio)urea.

[Link]

Google Patents. A kind of synthetic method of 2,4-dimethoxybenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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